![molecular formula C12H19NO3 B2545160 Ethyl 2-oxo-decahydrocyclohepta[b]pyrrole-3a-carboxylate CAS No. 2225144-45-4](/img/structure/B2545160.png)
Ethyl 2-oxo-decahydrocyclohepta[b]pyrrole-3a-carboxylate
Overview
Description
Ethyl 2-oxo-decahydrocyclohepta[b]pyrrole-3a-carboxylate is a chemical compound with the molecular weight of 225.29 . Its IUPAC name is ethyl 2-oxooctahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H19NO3/c1-2-16-11(15)12-7-5-3-4-6-9(12)13-10(14)8-12/h9H,2-8H2,1H3,(H,13,14) . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl 2-oxo-decahydrocyclohepta[b]pyrrole-3a-carboxylate is a compound that has been utilized in various synthetic and chemical reaction studies. For instance, its derivatives have been prepared from ethyl 2-phenyl-1-pyrroline-5-carboxylate to evaluate their antimalarial activities, showcasing the compound's relevance in medicinal chemistry (Nongpanga Ningsanont et al., 2003). Additionally, the compound has been involved in reactions leading to the synthesis of highly functionalized tetrahydropyridines, indicating its utility in producing complex molecular architectures (Xue-Feng Zhu et al., 2003).
Biological Evaluation
The compound and its derivatives have also been subject to biological evaluation. Research involving ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate derivatives has shown potential in antimalarial activities, providing insights into the compound's applicability in therapeutic development (Nongpanga Ningsanont et al., 2003).
Novel Syntheses Approaches
Innovative synthetic approaches involving ethyl 2-oxo-decahydrocyclohepta[b]pyrrole-3a-carboxylate have led to the creation of new chemical entities. For example, the compound has been used in phosphine-catalyzed annulation reactions to synthesize new pyrimidines and pyrroles, demonstrating its versatility in organic synthesis (Xue-Feng Zhu et al., 2003; A. Trivedi et al., 2008).
Contributions to Material Science
The compound's derivatives have been explored in material science, contributing to the development of pigments and fluorescent materials. Studies related to diketopyrrolopyrrole (DPP) pigments highlight its role in synthesizing novel materials with potential applications in electronics and optoelectronics (Colin J. H. Morton et al., 2005).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-oxo-1,3,4,5,6,7,8,8a-octahydrocyclohepta[b]pyrrole-3a-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3/c1-2-16-11(15)12-7-5-3-4-6-9(12)13-10(14)8-12/h9H,2-8H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXWPOBMLSMGTKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CCCCCC1NC(=O)C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-oxo-decahydrocyclohepta[b]pyrrole-3a-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide](/img/structure/B2545077.png)
![3-[3-(4-Methoxyphenyl)prop-2-enamido]propanoic acid](/img/structure/B2545080.png)
![Methyl 2-[({[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate](/img/structure/B2545081.png)
![(4-(azepan-1-yl)pyridin-2-yl)(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)methanone](/img/structure/B2545090.png)
![(4-Methylthiadiazol-5-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone](/img/structure/B2545091.png)
![3-[4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-4-oxobutyl]-1H-quinazoline-2,4-dione](/img/structure/B2545092.png)
![N-(3,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide](/img/structure/B2545094.png)
![(3-Butan-2-yl-1-bicyclo[1.1.1]pentanyl)hydrazine](/img/structure/B2545096.png)
